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Compound of Interest

4-(Bromomethyl)-3-
Compound Name:
iodobenzonitrile

Cat. No.: B180738

Essential Safety and Handling Guide for 4-
(Bromomethyl)-3-iodobenzonitrile

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 4-(Bromomethyl)-3-iodobenzonitrile (CAS No. 182287-63-4), a
compound that requires careful handling due to its hazardous properties. Adherence to these
protocols is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard ldentification and Classification:

4-(Bromomethyl)-3-iodobenzonitrile is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns and eye damage,

and may cause respiratory irritation.[1]
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Hazard Classification GHS Codes

Acute Toxicity, Oral Category 4 (H302)
Acute Toxicity, Dermal Category 4 (H312)
Acute Toxicity, Inhalation Category 4 (H332)
Skin Corrosion/Irritation Category 1B (H314)
Serious Eye Damage/Eye lIrritation Category 1 (H318)

Specific target organ toxicity — single exposure Category 3 (H335)

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the minimum required PPE for handling 4-(Bromomethyl)-3-iodobenzonitrile.
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. Specifications and
Body Part Required PPE .
Recommendations

Goggles should provide a

) complete seal around the
Chemical safety goggles and a )
Eyes/Face ) eyes. A face shield should be
face shield ) N
worn in addition to goggles to

protect the entire face.[1]

Chemical-resistant gloves are
mandatory. Nitrile gloves are a
) common choice for general
Hands Protective gloves
laboratory use, but
compatibility should be

verified.[2][3]

A lab coat is the minimum
requirement. For larger
] ) guantities or when there is a
Body Protective clothing risk of splashing, a chemical-
resistant apron or suit should

be worn.[1][2]

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
Respiratory Respiratory protection [1][4] If ventilation is
inadequate, a NIOSH-
approved respirator is

necessary.[1]

Closed-toe shoes are required
Feet Safety shoes ) )
in a laboratory setting.[1]

Standard Operating Procedure for Handling and
Disposal

Handling Protocol:
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A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

Preparation

(Review Safety Data Sheet (SDS))

Grepare workspace in a chemical fume hootD

Gon appropriate Personal Protective Equipment (PPED

AN J
Proceed to handling
Handling
Y
@eigh the required amount of the compounta (Carefully transfer the compound to the reaction vesseD (Dissolve the compound in the appropriate solveng

/After experiment completion

a Cleanup a; 'd Disposal h

(Decomaminate all surfaces and equipmeng

(Dispose of waste in a designated, labeled containe)

(Remove PPE in the correct order)
Wash hands thoroughly
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Handling and Disposal Workflow for 4-(Bromomethyl)-3-iodobenzonitrile

Experimental Protocol Steps:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 4-(Bromomethyl)-3-iodobenzonitrile
before starting any work.[2]

o Put on all required personal protective equipment as detailed in the table above.

o Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.
[1][4] Have spill control materials readily available.

e Handling:

o When weighing the solid, perform the task in a ventilated enclosure or a fume hood to
avoid inhalation of dust particles.

o Use appropriate tools (e.g., spatula, powder funnel) to transfer the solid and avoid
generating dust.

o If dissolving the compound, add it slowly to the solvent to prevent splashing.
e Cleanup and Disposal:
o Decontaminate all glassware and equipment that came into contact with the chemical.

o Collect all waste, including contaminated consumables (e.qg., gloves, weighing paper), in a
clearly labeled, sealed container for hazardous waste.[1][5]

o Dispose of the chemical waste in accordance with local, state, and federal regulations.[1]
It is recommended to use a licensed waste disposal company.[1]

o Remove PPE carefully, avoiding contamination of skin and clothing.

o Wash hands thoroughly with soap and water after handling is complete.[1][5]
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First Aid Measures:

Immediate action is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . .
clothing and shoes. Seek immediate medical

attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . :
unconscious person. Seek immediate medical

attention.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
(Bromomethyl)-3-iodobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180738#personal-protective-equipment-for-handling-
4-bromomethyl-3-iodobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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